Cas no 92712-46-4 (5-tert-butyl-1H-1,2,3,4-tetrazole)

• Product Name: 5-tert-butyl-1H-1,2,3,4-tetrazole
• CAS No: 92712-46-4
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• CID: 753059
• PubChem ID: 11170975
• Update Time: 2025-05-28

5-tert-butyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-(1,1-dimethylethyl)-
• 5-tert-butyl-2H-tetrazole
• EN300-39385
• Z398513324
• 5-tert-butyl-2H-1,2,3,4-tetrazole
• AKOS000262560
• 5-tert-butyl-1H-tetraazole
• 5-tert-butyl-1H-1,2,3,4-tetrazole
• AB00631334-02
• SCHEMBL85038
• 5-tert-butyl-1H-tetrazole
• 92712-46-4
• DTXSID00457499

• Inchi： 1S/C5H10N4/c1-5(2,3)4-6-8-9-7-4/h1-3H3,(H,6,7,8,9)
• InChI Key： ZEKBKTMMBLWNGK-UHFFFAOYSA-N
• SMILES： N1=C(C(C)(C)C)N=NN1

Computed Properties

• Exact Mass: 126.090546336g/mol
• Monoisotopic Mass: 126.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.5Ų

Additional information on 5-tert-butyl-1H-1,2,3,4-tetrazole

1H-Tetrazole, 5-(1,1-dimethylethyl)- (CAS No. 92712-46-4): A Comprehensive Overview

1H-Tetrazole, 5-(1,1-dimethylethyl)-, also known by its CAS registry number 92712-46-4, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the tetrazole family, a class of nitrogen-rich heterocycles that exhibit unique chemical and physical properties. The tetrazole ring structure is a five-membered aromatic ring containing four nitrogen atoms and one carbon atom, making it highly reactive and versatile for various applications.

The 5-(1,1-dimethylethyl)- substituent in this compound introduces steric bulk to the tetrazole ring, which can influence its reactivity and stability. This modification makes 1H-tetrazole, 5-(1,1-dimethylethyl)- a valuable compound in the synthesis of advanced materials and pharmaceuticals. Recent studies have highlighted its potential as a building block for constructing functional materials with tailored properties.

One of the most notable applications of CAS No. 92712-46-4 is in the development of high-performance polymers. Researchers have demonstrated that this compound can be polymerized under controlled conditions to form materials with exceptional thermal stability and mechanical strength. These polymers are being explored for use in aerospace applications, where resistance to high temperatures and lightweight construction are critical.

In the pharmaceutical industry, 1H-tetrazole, 5-(1,1-dimethylethyl)- has been utilized as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various nucleophilic substitutions and additions makes it a valuable precursor for drug development. Recent advancements in medicinal chemistry have leveraged this compound to design novel inhibitors targeting key enzymes involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of CAS No. 92712-46-4 involves a multi-step process that typically begins with the preparation of a suitable tetrazole derivative. The introduction of the (1,1-dimethylethyl)- group is achieved through alkylation or acylation reactions, depending on the desired regiochemistry. Optimization of reaction conditions has been a focus of recent research to enhance yield and purity.

From an environmental perspective, understanding the degradation pathways of 1H-tetrazole, 5-(1,1-dimethylethyl)- is crucial for assessing its ecological impact. Studies have shown that this compound undergoes hydrolysis under specific pH conditions, leading to the formation of less hazardous byproducts. These findings are essential for developing sustainable synthetic routes and waste management strategies.

In conclusion, CAS No. 92712-46-4, or 1H-tetrazole, 5-(1,1-dimethylethyl)-, stands as a testament to the ingenuity of modern organic chemistry. Its unique properties and versatile applications continue to drive innovation across multiple disciplines. As research progresses, this compound is poised to play an even greater role in advancing materials science and therapeutic development.